![molecular formula C18H24ClNO3 B4538447 (4-ethoxy-3-methoxybenzyl)(2-methoxybenzyl)amine hydrochloride](/img/structure/B4538447.png)
(4-ethoxy-3-methoxybenzyl)(2-methoxybenzyl)amine hydrochloride
Description
Synthesis Analysis
The synthesis of compounds similar to "(4-ethoxy-3-methoxybenzyl)(2-methoxybenzyl)amine hydrochloride" often involves the reaction of amine or silver salts of corresponding N-(2-nitrophenylthio)-L-amino-acids with 4-methoxybenzyl halides, followed by the removal of the N-protecting group (Stelakatos & Argyropoulos, 1970). Another approach includes the reaction of 4-methoxybenzylamine with other reactants to produce hydroiodide compounds with potential biological activities (Genç et al., 2013).
Molecular Structure Analysis
Computational and spectroscopic studies provide insights into the molecular structure of compounds with similar frameworks. For example, Schiff base compounds have been studied for their crystal structures, revealing the presence of N-H, C-O, and C=N stretching vibrations, suggesting zwitterionic forms in solid states. Molecular geometry can be determined using density functional methods, comparing calculated and experimental data (Habibi et al., 2013).
Chemical Reactions and Properties
Selective deprotection of benzyl and methoxybenzyl protecting groups demonstrates the chemical reactivity and versatility of compounds within this class. For instance, the 4-methoxybenzyl (MPM) protecting group can be removed under neutral conditions, while others like the benzyl group require catalytic hydrogenation (Horita et al., 1986).
properties
IUPAC Name |
1-(4-ethoxy-3-methoxyphenyl)-N-[(2-methoxyphenyl)methyl]methanamine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO3.ClH/c1-4-22-17-10-9-14(11-18(17)21-3)12-19-13-15-7-5-6-8-16(15)20-2;/h5-11,19H,4,12-13H2,1-3H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMMDRVWYJRNHAN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CNCC2=CC=CC=C2OC)OC.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Ethoxy-3-methoxybenzyl)(2-methoxybenzyl)amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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